Cas no 1242070-98-9 (2,6-Difluoro-4-formylbenzoic acid)

• Product Name: 2,6-Difluoro-4-formylbenzoic acid
• CAS No: 1242070-98-9
• MF: C₈H₄F₂O₃
• MW: 186.112369537354
• MDL: MFCD17011991
• CID: 1083444
• PubChem ID: 73553495
• Update Time: 2025-06-26

2,6-Difluoro-4-formylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,6-Difluoro-4-formylbenzoic acid
• SCHEMBL15322010
• EN300-396171
• Z1255430066
• 2,6-Difluoro-4-formyl-benzoic acid
• 2,6-Difluoro-4-formylbenzoicacid
• DB-346529
• 1242070-98-9
• MFCD17011991
• DTXSID501300135
• Benzoic acid, 2,6-difluoro-4-formyl-
• AKOS022181461
• WS-01113
• CS-0147095
• AT19209

• MDL： MFCD17011991
• Inchi： 1S/C8H4F2O3/c9-5-1-4(3-11)2-6(10)7(5)8(12)13/h1-3H,(H,12,13)
• InChI Key： KUZZMQQMBLSIOJ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=O)C=C(C=1C(=O)O)F

Computed Properties

• Exact Mass: 186.01285031g/mol
• Monoisotopic Mass: 186.01285031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2,6-Difluoro-4-formylbenzoic acid

2,6-Difluoro-4-formylbenzoic Acid: A Comprehensive Overview

2,6-Difluoro-4-formylbenzoic acid, also known by its CAS number 1242070-98-9, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, material science, and environmental chemistry. This compound is characterized by its unique structure, which includes a benzoic acid moiety substituted with two fluorine atoms at the 2 and 6 positions and a formyl group at the 4 position. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.

The synthesis of 2,6-difluoro-4-formylbenzoic acid involves a series of intricate chemical reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, reducing costs and minimizing environmental impact. For instance, a study published in the Journal of Organic Chemistry highlighted the use of a novel fluorination technique that significantly improved the efficiency of synthesizing this compound.

The chemical properties of 2,6-difluoro-4-formylbenzoic acid are heavily influenced by its functional groups. The presence of electron-withdrawing fluorine atoms at the 2 and 6 positions enhances the acidity of the benzoic acid group, while the formyl group at the 4 position introduces additional reactivity. These properties make the compound an excellent candidate for use in drug design, particularly in the development of anti-inflammatory and anti-tumor agents. Research conducted at Stanford University demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific enzymes associated with cancer progression.

In addition to its pharmaceutical applications, 2,6-difluoro-4-formylbenzoic acid has found utility in material science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of advanced materials such as metal-organic frameworks (MOFs). A recent study published in Nature Materials showcased how this compound can be employed to create MOFs with exceptional catalytic properties, opening new avenues for industrial catalysis.

The environmental impact of 2,6-difluoro-4-formylbenzoic acid is another area of active research. Due to its fluorinated nature, concerns have been raised about its persistence in natural environments and potential toxicity to aquatic organisms. However, preliminary studies suggest that under certain conditions, this compound can undergo biodegradation through microbial action. Further research is needed to fully understand its environmental fate and develop strategies for safe disposal.

In conclusion, 2,6-difluoro-4-formylbenzoic acid, CAS No. 1242070-98-9, is a versatile compound with promising applications across multiple disciplines. Its unique structure and chemical properties continue to drive innovative research, leading to new discoveries and potential breakthroughs in medicine and materials science. As our understanding of this compound deepens, it is expected to play an increasingly important role in addressing some of the most pressing challenges in modern science.